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Executive Summary

EJR-866-75 is a potent, cell-active, and reversible inhibitor of the PTP4A3 (PRL-3)
phosphatase, a high-value target in metastatic cancers (ovarian, breast, colorectal). Chemically
defined as a thienopyridone derivative, it belongs to a "next-generation” series of analogs
derived from the parent compound JMS-053.

Unlike many historical phosphatase inhibitors that rely on nonspecific oxidation (redox cycling)
to inactivate the catalytic cysteine, EJR-866-75 functions through a non-oxidative, reversible
mechanism. While it exhibits high potency against PTP4A3 (IC50 ~98 nM), it is characterized
as a pan-PTP4A inhibitor, showing significant cross-reactivity with PTP4A1, PTP4A2, and the
dual-specificity phosphatase CDC25B. This contrasts with its sister analog, EJR-866-81, which
displays higher isoform selectivity.

Key Classification:
e Primary Target: PTP4A3 (Phosphatase of Regenerating Liver-3).[1][2]

e Mechanism: Reversible, Allosteric (putative), Non-Redox.
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e Chemical Class: 7-imino-thienopyridone.[1][2][3][4][5]

o Key Feature: Improved solubility profile via a morpholinoethoxy moiety.

Chemical Identity & Physicochemical Properties

The design of EJR-866-75 focused on improving the physicochemical properties (specifically
water solubility) of the scaffold while retaining inhibitory potency.

Property Detail
Compound Code EJR-866-75
7-imino-2-(4-(2-
IUPAC Name morpholinoethoxy)phenyl)thieno[3,2-c]pyridine-

4,6(5H,7H)-dione

Molecular Weight ~385.44 Da

Core Scaffold Thienopyridone

Morpholinoethoxy (enhances

Functional Grou
P solubility/pharmacokinetics)

Improved aqueous solubility compared to

Solubility ]
hydrophobic parent IMS-053

Biological Targets & Selectivity Profile

EJR-866-75 is defined by its high potency but broad spectrum within the PTP4A and CDC25
families.

Primary Target: PTP4A3 (PRL-3)

PTP4A3 is an oncogenic phosphatase overexpressed in metastatic tumors.[2] It drives cell

migration, invasion, and survival.

o Activity: EJR-866-75 inhibits PTP4A3 with an IC50 of 98.2 nM.[5][6]
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e Binding Mode: Reversible.[1][3][4][5][6] Kinetic studies suggest it does not covalently modify
the catalytic Cys104.[5]

Off-Target | Pan-Activity

Unlike the chlorophenyl analog (EJR-866-81), which is selective for PTP4A3, EJR-866-75
retains activity against closely related isoforms.

Target IC50 (nM) Selectivity Note

PTP4A3 98.2 Primary Target

Pan-inhibition (Little
PTP4A1 <200

preference)

Pan-inhibition (Little
PTP4A2 <200

preference)
CDC25B 122.6 Potent off-target inhibition
DUSP3 > 600 5-6 fold less potent

Scientist's Insight: The lack of selectivity between PTP4A3 and CDC25B in EJR-866-75
suggests that the morpholinoethoxy tail interacts with a conserved region near the active site
common to these dual-specificity phosphatases, whereas the hydrophobic chlorophenyl group
of EJR-866-81 exploits a unique hydrophobic pocket in PTP4AS3.

Mechanism of Action: The Non-Redox Advantage

A critical failure point for many phosphatase inhibitors (e.g., quinones) is the generation of
Reactive Oxygen Species (ROS), which nonspecifically oxidize the catalytic cysteine. This
leads to false positives in screening and high toxicity in vivo.

EJR-866-75 Validation as a Non-Redox Inhibitor:
e Reversibility: Activity is restored upon dilution, confirming no covalent modification.

e ROS Assay: No generation of H202 detected at concentrations < 50 pM.
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e Mass Spectrometry: No evidence of disulfide bond formation or oxidation of the catalytic
Cys104 residue after incubation.[4][5]

Signaling Pathway Impact

Inhibition of PTP4A3 by EJR-866-75 disrupts the PTP4A3/SHP2/STAT3 feedforward loop,
reducing oncogenic signaling.

Inhibits (IC50 ~98nM)
EJR-866-75 PTP4A3 (PRL-3)

Dephosphorylates/
Activates

SHP2 (PTPN11)

Promotes Phosphorylation

STAT3 (pY705)

Drives Expression

Cell Migration &
Metastasis

Click to download full resolution via product page

Figure 1: Mechanism of Action. EJR-866-75 blocks PTP4A3, preventing the activation of SHP2
and subsequent STAT3-mediated metastatic signaling.

Experimental Protocols for Characterization

To validate EJR-866-75 in your own laboratory, follow these standardized protocols. These are
designed to distinguish true inhibition from aggregation or redox artifacts.

In Vitro Phosphatase Assay (DiFMUP)
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This assay measures the dephosphorylation of the fluorogenic substrate DIFMUP.
Reagents:

o Buffer: 50 mM Tris-HCI (pH 7.0), 200 mM NacCl, 0.5 mM DTT, 0.01% Triton X-100.
e Enzyme: Recombinant human PTP4A3 (20 nM final).

e Substrate: DiIFMUP (6,8-difluoro-4-methylumbelliferyl phosphate), 20 pM final.
Protocol:

e Preparation: Dilute EJR-866-75 from DMSO stock into reaction buffer. Ensure final DMSO <
1%.

e Incubation: Incubate Enzyme + Inhibitor for 10 minutes at room temperature.
e Initiation: Add DiFMUP substrate to start the reaction.[6]
e Measurement: Monitor fluorescence (Ex 360 nm / Em 460 nm) kinetically for 20 minutes.
e Analysis: Calculate initial velocity (
). Plot % Activity vs. Log[Inhibitor] to determine IC50.
Quality Control Check:
¢ Include JMS-038 as a negative control (structurally similar but inactive).[4][5][6]

e Add Catalase (100 U/mL) to a parallel well. If IC50 shifts significantly, the compound is
generating H202 (False Positive). EJR-866-75 should show no shift.

3D Spheroid Cytotoxicity Assay

PTP4A3 inhibitors often show poor activity in 2D monolayer cultures but high potency in 3D
anchorage-independent models (spheroids).

Cell Lines:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1192711/docs?utm_src=pdf-body#technical-guide-ejr-866-75-biological-activity-and-targets
http://barasertib.info/category/inhibitor-of-kappa-b/
https://www.researchgate.net/figure/Effect-of-DTT-concentration-and-pH-on-phosphatase-inhibition-A-Cdc25B-phosphatase_fig5_7608012
https://pmc.ncbi.nlm.nih.gov/articles/PMC6856870/
http://barasertib.info/category/inhibitor-of-kappa-b/
https://www.benchchem.com/product/b1192711/docs?utm_src=pdf-body#technical-guide-ejr-866-75-biological-activity-and-targets
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hs578T: Triple-negative breast cancer (High PTP4A3).

e OVCAR4: High-grade serous ovarian cancer.[7]

Protocol:

Seeding: Seed 2,000 cells/well in Ultra-Low Attachment (ULA) 96-well plates.

Formation: Centrifuge briefly (200 x g) and incubate for 24-48 hours to form tight spheroids.

Treatment: Treat with EJR-866-75 (0.1 — 50 uM) for 72 hours.

Readout: Add CellTiter-Glo 3D reagent. Shake for 5 minutes. Read luminescence.

Result: EJR-866-75 typically yields an IC50 < 20 uM in these models.[1][5]

Comparative Analysis: EJR Series

The "EJR" series represents a divergence in SAR (Structure-Activity Relationship) strategy.

Feature EJR-866-75 EJR-866-81 JMS-053 (Parent)
Morpholinoethoxy-

R-Group Chlorophenyl Phenyl
phenyl

PTP4A3 Potency High (~98 nM) High (~36 nM) High (~30 nM)

o Low (Pan-PTP4A + High (PTP4A3

Selectivity ) Low (Pan-PTP4A)
CDC25B) Selective)

Solubility Improved Low Low

] Broad spectrum Specific PTP4A3

Primary Use General PTP4A probe

PTP/CDC25 probe probe

Decision Matrix:

e Use EJR-866-81 if you need to specifically implicate PTP4A3 over PTP4A1/2.[6]
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» Use EJR-866-75 if you require a more soluble compound and can tolerate (or desire)
simultaneous CDC25B inhibition (e.g., for maximal cell cycle arrest).

__________________________________________________________________________________________
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Figure 2: Validation Workflow. The critical path for validating EJR-866-75 activity, ensuring non-
redox mechanisms and defining selectivity before cellular application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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